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Compound of Interest

Compound Name: Nickel(II) oxide

Cat. No.: B3432326 Get Quote

For laboratory researchers, scientists, and drug development professionals, ensuring safe

handling of chemicals like Nickel(II) oxide is paramount. This document provides crucial

procedural guidance on personal protective equipment (PPE), operational plans for handling,

and disposal protocols to minimize risks and ensure a safe laboratory environment.

Health Hazards of Nickel(II) Oxide
Nickel(II) oxide is a chemical compound that poses several health risks. It is classified as a

carcinogen and can cause an allergic skin reaction known as "nickel itch."[1][2][3] Inhalation of

Nickel(II) oxide dust may lead to irritation of the upper respiratory tract, pulmonary asthma

attacks, and in cases of prolonged or repeated exposure, pneumonitis and damage to organs.

[1][4] Ingestion can be poisonous, potentially causing intestinal disorders, convulsions, and

asphyxia.[4] Eye contact may also result in irritation.[4]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling Nickel(II) oxide to prevent

exposure. The following table summarizes the recommended PPE for various laboratory

scenarios.
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Scenario Required Personal Protective Equipment

Routine Handling (e.g., weighing, mixing)

- NIOSH-approved dust-mist-vapor respirator[4]

- Chemical safety goggles with side protection[5]

[6] - Rubber or impervious gloves[4][5] - Lab

coat or protective clothing to prevent skin

contact[7]

Potential for Spills
- All PPE for routine handling - Disposable

coveralls[8] - Heavy rubber boots[8]

Aerosol Generation

- Full-facepiece airline respirator in positive

pressure mode with emergency escape

provisions[7] - All other PPE for routine handling

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is essential for the safe handling and disposal of Nickel(II) oxide.

Handling Procedures
Engineering Controls: Always handle Nickel(II) oxide in a well-ventilated area, preferably

within a fume hood with a local exhaust system to maintain low exposure levels.[4][5]

Decontamination: An eyewash station and safety shower should be readily accessible in the

work area.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][5] Do not consume food or beverages in the work area.[4]

Clothing: Do not blow dust off clothing or skin with compressed air.[4] Contaminated work

clothing should not be allowed out of the workplace and should be laundered separately.[1]

[9]

Storage Procedures
Container: Store Nickel(II) oxide in a tightly sealed container.[4][5]

Location: Keep the container in a cool, dry, and well-ventilated area.[4][5]
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Incompatibilities: Store away from oxidizing agents, fluorine, hydrogen peroxide, and

hydrogen sulfide.[4][7]

Disposal Plan
Waste Collection: Collect waste Nickel(II) oxide in a closed, labeled container.[4][9]

Disposal Method: Dispose of the waste in accordance with local, state, and federal

regulations.[4][5] This may involve sending it to a licensed recycler, reclaimer, or incinerator.

[5]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[4]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with mild soap and water.[4] Seek medical attention if irritation or a rash occurs.

[1]

Eye Contact: Flush the eyes with lukewarm water for at least 15 minutes, lifting the upper

and lower eyelids.[4] Seek medical attention if symptoms persist.[4]

Ingestion: If swallowed, give one to two glasses of milk or water and induce vomiting. Seek

immediate medical attention.[4] Never give anything by mouth to an unconscious person.[4]

Spill Response
In the case of a spill, follow these steps to ensure safe cleanup:

Isolate the Area: Evacuate and isolate the spill area to prevent unauthorized entry.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Wear PPE: Don the appropriate PPE as outlined in the table above for potential spills.[4]
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Contain and Clean: Use a HEPA-filtered vacuum to clean up the spilled material to avoid

raising dust.[4] Place the collected material in a closed container for proper disposal.[4]

Below is a workflow diagram for handling a Nickel(II) oxide spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.espimetals.com/index.php/msds/218-nickel-oxide-nio
https://www.espimetals.com/index.php/msds/218-nickel-oxide-nio
https://www.benchchem.com/product/b3432326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Isolate Spill Area

Don Appropriate PPE

Ensure Adequate Ventilation

Clean Up with HEPA Vacuum

Place Waste in Labeled Container
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Workflow for handling a Nickel(II) oxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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